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For the attention of researchers, scientists, and drug development professionals, this in-depth

technical guide provides a comprehensive comparison of the phased-out refrigerant

chloropentafluoroethane (R-115) with contemporary alternatives. This document outlines the

key physicochemical properties, environmental impacts, and safety considerations of these

substances. Furthermore, it details standardized experimental protocols for the evaluation of

refrigerant performance and presents visual workflows and classifications to aid in

comprehension.

Chloropentafluoroethane, also known as R-115, is a chlorofluorocarbon (CFC) that was once

widely used in refrigeration applications. However, due to its significant contribution to ozone

layer depletion and its high global warming potential, its production and use have been largely

discontinued under the Montreal Protocol.[1] This has necessitated the adoption of alternative

refrigerants with more favorable environmental profiles. This guide serves to compare R-115

with its replacements, focusing on the technical data crucial for informed decision-making in

research and development settings.

Core Properties of Refrigerants: A Comparative
Analysis
The selection of a refrigerant is a multi-faceted process, balancing thermodynamic efficiency

with environmental and safety considerations. The following tables summarize the key
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quantitative data for chloropentafluoroethane and a range of its alternatives, including

hydrofluorocarbons (HFCs), hydrofluoroolefins (HFOs), and natural refrigerants.

Table 1: Physicochemical and Environmental Properties
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Refriger
ant

Chemic
al
Formula

Molar
Mass (
g/mol )

Boiling
Point
(°C)

Critical
Temp.
(°C)

Critical
Pressur
e (MPa)

ODP¹ GWP²

Chlorope

ntafluoro

ethane

(R-115)

C₂ClF₅ 154.47 -39.1 79.95 3.13 0.400[2] 7670[3]

HFCs

R-134a CH₂FCF₃ 102.03 -26.1 101.1 4.06 0 1430

R-404A Blend³ 97.6 -46.5 72.1 3.73 0 3922[4]

R-407C Blend⁴ 86.2 -43.8 86.0 4.63 0 1774[4]

R-410A Blend⁵ 72.58 -51.4 72.1 4.90 0 2088[4]

HFOs

R-1234yf C₃H₂F₄ 114.04 -29.5 94.7 3.38 0 <1[5]

R-

1234ze(E

)

C₃H₂F₄ 114.04 -19.0 109.4 3.64 0 7[6]

Natural

Refrigera

nts

Ammonia

(R-717)
NH₃ 17.03 -33.3 132.4 11.3 0 0[7][8]

Carbon

Dioxide

(R-744)

CO₂ 44.01 -78.5⁶ 31.1 7.38 0 1[7][8]

Propane

(R-290)
C₃H₈ 44.1 -42.1 96.7 4.25 0 3[9]
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Isobutan

e (R-

600a)

C₄H₁₀ 58.12 -11.7 134.7 3.64 0 3[9]

¹Ozone Depletion Potential (ODP): An index that quantifies the potential of a substance to

deplete the stratospheric ozone layer relative to trichlorofluoromethane (R-11). ²Global

Warming Potential (GWP): A measure of how much heat a greenhouse gas traps in the

atmosphere over a specific time horizon, relative to carbon dioxide.[10] ³R-404A is a blend of

R-125 (44%), R-143a (52%), and R-134a (4%).[4] ⁴R-407C is a blend of R-32 (23%), R-125

(25%), and R-134a (52%).[4] ⁵R-410A is a blend of R-32 (50%) and R-125 (50%).[4]

⁶Sublimation point.

Table 2: Safety and Classification
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Refrigerant
ASHRAE Safety
Group⁷

Flammability Toxicity

Chloropentafluoroetha

ne (R-115)
A1 Non-flammable Lower

HFCs

R-134a A1 Non-flammable Lower

R-404A A1[11] Non-flammable Lower

R-407C A1[11] Non-flammable Lower

R-410A A1[11] Non-flammable Lower

HFOs

R-1234yf A2L[5] Mildly flammable Lower

R-1234ze(E) A2L Mildly flammable Lower

Natural Refrigerants

Ammonia (R-717) B2L[7] Mildly flammable Higher

Carbon Dioxide (R-

744)
A1[7] Non-flammable Lower

Propane (R-290) A3 Highly flammable Lower

Isobutane (R-600a) A3 Highly flammable Lower

⁷ASHRAE Standard 34 classifies refrigerants based on their toxicity and flammability.[1][3][12]

'A' denotes lower toxicity and 'B' denotes higher toxicity. The numeral indicates the flammability,

with 1 being non-flammable, 2L being mildly flammable, 2 being flammable, and 3 being highly

flammable.[1][12]

Experimental Protocols for Refrigerant Performance
Evaluation
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The characterization of refrigerant performance is essential for system design and optimization.

Standard experimental procedures involve the use of a vapor-compression refrigeration cycle

test rig. Key performance indicators include the coefficient of performance (COP), cooling

capacity, and isentropic efficiency of the compressor.

A typical experimental setup consists of a compressor, a condenser, a thermal expansion

valve, and an evaporator.[13] Instrumentation is critical for accurate measurements and

includes pressure transducers and temperature sensors (thermocouples or resistance

temperature detectors) at the inlet and outlet of each major component. A flow meter measures

the refrigerant mass flow rate, and a wattmeter measures the power consumption of the

compressor.[14]

Methodology:

System Charging and Stabilization: The system is charged with the refrigerant under

investigation. The system is then allowed to run until it reaches a steady state, characterized

by stable temperatures and pressures throughout the cycle.

Data Acquisition: Once the system is stable, data from all sensors are recorded. This

includes temperatures and pressures at the four key points of the cycle (compressor inlet

and outlet, condenser outlet, and evaporator outlet), the refrigerant mass flow rate, and the

compressor power input.

Varying Operating Conditions: To fully characterize the refrigerant, experiments are repeated

under a range of operating conditions. This typically involves varying the evaporator and

condenser temperatures to simulate different ambient and cooling load conditions.[15] For

variable-speed compressors, the compressor speed is also varied.[15]

Calculation of Performance Metrics:

Cooling Capacity (Q̇ ₑ): Calculated as the product of the refrigerant mass flow rate (ṁ) and

the change in enthalpy across the evaporator (h₁ - h₄).

Compressor Power Input (Ẇₖ): Measured directly by the wattmeter.

Coefficient of Performance (COP): The ratio of the cooling capacity to the compressor

power input (COP = Q̇ ₑ / Ẇₖ).
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Isentropic Efficiency (ηₛ): The ratio of the isentropic work of compression to the actual

work of compression, calculated using the measured pressures and temperatures and the

thermodynamic properties of the refrigerant.

Visualizing Refrigerant Relationships and
Experimental Workflows
To further elucidate the relationships between different refrigerant types and the process of

their evaluation, the following diagrams are provided.

Refrigerant Types Environmental Impact

Chlorofluorocarbons (CFCs) High ODP & GWP

Hydrochlorofluorocarbons (HCFCs) Low ODP, High GWP

Hydrofluorocarbons (HFCs) Zero ODP, High GWP

Hydrofluoroolefins (HFOs) Zero ODP, Very Low GWP

Natural Refrigerants Zero ODP, Negligible GWP

Click to download full resolution via product page

Classification of refrigerants and their environmental impact.
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A typical experimental workflow for refrigerant performance evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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